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  4. 1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1-(3-phen ylpropyl)-1H-azepin-4-yl)-, h
1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1-(3-phen ylpropyl)-1H-azepin-4-yl)-, h 1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1-(3-phen ylpropyl)-1H-azepin-4-yl)-, h
Brand Name: Vulcanchem
CAS No.: 110406-46-7
VCID: VC0026798
InChI: InChI=1S/C30H32ClN3O.ClH/c31-25-16-14-24(15-17-25)22-29-27-12-4-5-13-28(27)30(35)34(32-29)26-11-7-20-33(21-18-26)19-6-10-23-8-2-1-3-9-23;/h1-5,8-9,12-17,26H,6-7,10-11,18-22H2;1H
SMILES: C1CC(CCN(C1)CCCC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C(=N3)CC5=CC=C(C=C5)Cl.Cl
Molecular Formula: C30H32ClN3O.ClH.H2O
Molecular Weight: 522.5 g/mol

1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1-(3-phen ylpropyl)-1H-azepin-4-yl)-, h

CAS No.: 110406-46-7

Main Products

VCID: VC0026798

Molecular Formula: C30H32ClN3O.ClH.H2O

Molecular Weight: 522.5 g/mol

1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1-(3-phen ylpropyl)-1H-azepin-4-yl)-, h - 110406-46-7

CAS No. 110406-46-7
Product Name 1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1-(3-phen ylpropyl)-1H-azepin-4-yl)-, h
Molecular Formula C30H32ClN3O.ClH.H2O
Molecular Weight 522.5 g/mol
IUPAC Name 4-[(4-chlorophenyl)methyl]-2-[1-(3-phenylpropyl)azepan-4-yl]phthalazin-1-one;hydrochloride
Standard InChI InChI=1S/C30H32ClN3O.ClH/c31-25-16-14-24(15-17-25)22-29-27-12-4-5-13-28(27)30(35)34(32-29)26-11-7-20-33(21-18-26)19-6-10-23-8-2-1-3-9-23;/h1-5,8-9,12-17,26H,6-7,10-11,18-22H2;1H
Standard InChIKey MMEXHXQMSBROSR-UHFFFAOYSA-N
SMILES C1CC(CCN(C1)CCCC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C(=N3)CC5=CC=C(C=C5)Cl.Cl
Canonical SMILES C1CC(CCN(C1)CCCC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C(=N3)CC5=CC=C(C=C5)Cl.Cl
Synonyms 1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1-(3-phen ylpropyl)-1H-azepin-4-yl)-, hydrochloride, hydrate (1:1:1)
PubChem Compound 3066466
Last Modified Nov 11 2021
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